N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)butanamide
• InChI: InChI=1S/C24H24N2O5S2/c1-2-30-20-12-6-13-21-23(20)25-24(32-21)26(17-18-9-7-15-31-18)22(27)14-8-16-33(28,29)19-10-4-3-5-11-19/h3-7,9-13,15H,2,8,14,16-17H2,1H3
• InChI Key: BKGTVBNEGKNJIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CO3)C(=O)CCCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H24N2O5S2
• Molecular Weight: 484.6 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)butanamide is a useful research compound. Its molecular formula is C24H24N2O5S2 and its molecular weight is 484.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Innovative methods for synthesizing derivatives of benzo[b]furan-2-thiols, which include similar molecular structures, have been developed. These methods involve new approaches to preparing both unsubstituted and substituted benzo[b]furan-2-thiols from readily available precursors (Petrov et al., 2009).

• Structural Identification : The structures of novel compounds, including those with similar molecular frameworks, have been characterized using various analytical techniques like FT-IR, NMR, and mass spectrometry. This includes the study of Co(II) complexes with detailed structural analysis (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial and Anticancer Activity

• Antimicrobial Properties : Certain derivatives have demonstrated significant antibacterial and antifungal activities, showcasing the potential of these compounds in addressing microbial infections (Raval, Naik, & Desai, 2012).

• Anticancer Applications : Some derivatives have shown noteworthy anticancer activity, highlighting their potential in cancer treatment. This includes research on compounds like 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives (Tumosienė et al., 2020).

Biochemical Analysis and Activity

• Biochemical Evaluation : Synthesized compounds, including those with similar molecular structures, have been evaluated for their biochemical properties, such as inhibitory effects on enzymes like leukotriene B(4), which can have implications in cancer and other diseases (Kuramoto et al., 2008).

Chemical Reactivity and Properties

• Chemical Properties and Reactivity : Research into the chemical behavior of related compounds under various conditions has been conducted, providing insights into their reactivity and potential applications in various fields (Abdelhamid, Ismail, & Abdel-Aziem, 2008).

• Pharmacological Potential : Studies on similar compounds have explored their pharmacological aspects, including potential applications in treating conditions like inflammation and pain, which could inform the development of new therapeutic agents (Tordjman et al., 2003).